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Compound of Interest

Compound Name:
N-(2-Aminoethyl)-1,3-

propanediamine

Cat. No.: B145443 Get Quote

Technical Guide: N-(2-Aminoethyl)-1,3-
propanediamine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical and physical

properties of N-(2-Aminoethyl)-1,3-propanediamine, a versatile polyamine compound. The

information is curated for professionals in research and development, with a focus on

structured data presentation, experimental context, and logical visualization of key information.

Compound Identification and Structure
N-(2-Aminoethyl)-1,3-propanediamine, also known by synonyms such as 1,4,8-triazaoctane

and 3-(aminopropyl)ethylenediamine, is a linear polyamine with three amine functional groups:

two primary and one secondary.[1] Its structure is fundamental to its chemical behavior,

particularly its role as a chelating and templating agent.[2][3][4]
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Identifier Value

IUPAC Name N'-(2-aminoethyl)propane-1,3-diamine[1]

CAS Number 13531-52-7[3][4][5]

Molecular Formula C₅H₁₅N₃[1][3][6]

Molecular Weight 117.19 g/mol [1][3][5][6]

InChI Key DTSDBGVDESRKKD-UHFFFAOYSA-N[5]

Canonical SMILES C(CN)CNCCN[1]

Physicochemical Properties
The compound exists as a liquid at standard temperature and pressure.[5] Its key physical and

chemical properties are summarized below.

Physical Properties
Property Value Conditions

Form Liquid[5] Ambient

Density 0.928 g/mL[2][5][7][8] at 25 °C

Boiling Point 221 °C[8]

Melting Point 10 °C[8]

Flash Point 97 °C (206.6 °F)[5] Closed Cup

Refractive Index 1.4815[2][5][7] at 20 °C

Chemical Properties
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Property Value

pKa (Dissociation Constants)
Experimental values have been determined

between 298.15 K and 313.15 K.[9]

Hydrogen Bond Donors 3[1]

XLogP3-AA -1.7[1]

Safety and Handling
N-(2-Aminoethyl)-1,3-propanediamine is classified as a hazardous substance, requiring

careful handling and appropriate personal protective equipment (PPE).

GHS Hazard Classification
Hazard Class Statement GHS Pictogram Signal Word

Acute Toxicity, Oral

(Category 4)

H302: Harmful if

swallowed[1]
Danger[5]

Acute Toxicity, Dermal

(Category 2)

H310: Fatal in contact

with skin[1]
Danger[5]

Skin

Corrosion/Irritation

(Category 1A)

H314: Causes severe

skin burns and eye

damage[1]

Danger[5]

Skin Sensitization

(Category 1)

H317: May cause an

allergic skin

reaction[1]

Danger[5]

This table represents a summary of primary hazards; users must consult the full Safety Data

Sheet (SDS) before use.[10]

Handling and Storage
Handling: Use in a well-ventilated area. Wear protective gloves, clothing, eye, and face

protection (faceshields, goggles).[10] Avoid breathing vapors or mists.[11]
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Storage: Store below +30°C in a dry, cool, and well-ventilated place.[2][11] Keep containers

tightly closed. The material is classified under Storage Class 6.1A (Combustible, acute toxic

category 1 and 2 / very toxic hazardous materials).[5]

Experimental Protocols
Detailed experimental procedures are crucial for reproducing and building upon existing data.

The following sections outline methodologies for determining key properties.

Determination of Dissociation Constants (pKa)
The pKa values of polyamines like N-(2-Aminoethyl)-1,3-propanediamine are critical for

understanding their behavior in solution. A common method is potentiometric titration.[9]

Methodology:

Preparation of Solutions: Prepare an aqueous solution of the amine of known concentration

(e.g., 0.01 M). Prepare a standardized titrant solution of a strong acid (e.g., 0.1 M HCl).

Calibration: Calibrate a pH meter using standard buffer solutions at the desired experimental

temperature.

Titration: Place the amine solution in a thermostated vessel maintained at a constant

temperature (e.g., 298.15 K).[9] Insert the calibrated pH electrode.

Data Acquisition: Add the acid titrant in small, precise increments. Record the pH value after

each addition, allowing the reading to stabilize.

Data Analysis: Plot the pH versus the volume of titrant added. The pKa values correspond to

the pH at the half-equivalence points. For a triamine, multiple inflection points and

corresponding pKa values will be observed.

Thermodynamic Properties: Repeat the titration at different temperatures (e.g., 298.15 K to

313.15 K) to determine thermodynamic properties like enthalpy (ΔH°), entropy (ΔS°), and

Gibbs free energy (ΔG°) of dissociation using the van't Hoff equation.[9]
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Preparation

Experiment

Analysis

Prepare Amine Solution

Calibrate pH Meter

Prepare HCl Titrant

Perform Titration at Temp T1

Record pH vs. Volume

Plot Titration Curve

Calculate pKa Values
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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